Cas no 36826-30-9 (4-bromo-5-methoxy-benzofuran)
4-bromo-5-methoxy-benzofuran structure
Product Name:4-bromo-5-methoxy-benzofuran
CAS No:36826-30-9
MF:C9H7BrO2
MW:227.054682016373
CID:2620325
PubChem ID:23468900
Update Time:2024-11-04
4-bromo-5-methoxy-benzofuran Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-methoxybenzofuran
- 4-bromo-5-methoxy-benzofuran
- D82451
- BS-16945
- CS-0162732
- 4-bromo-5-methoxy-1-benzofuran
- 5-Benzofuranol,4-bromo-2-nitro
- AKOS023411110
- SCHEMBL11334545
- 36826-30-9
-
- Inchi: 1S/C9H7BrO2/c1-11-8-3-2-7-6(9(8)10)4-5-12-7/h2-5H,1H3
- InChI Key: JTXHHUAASZOKGT-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2=C1C=CO2)OC
Computed Properties
- Exact Mass: 225.963
- Monoisotopic Mass: 225.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.4
- XLogP3: 3
4-bromo-5-methoxy-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CF361-250mg |
4-bromo-5-methoxy-benzofuran |
36826-30-9 | 95+% | 250mg |
1855CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CF361-100mg |
4-bromo-5-methoxy-benzofuran |
36826-30-9 | 95+% | 100mg |
780CNY | 2021-05-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232282-100mg |
4-Bromo-5-methoxybenzofuran |
36826-30-9 | 95% | 100mg |
¥337.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232282-250mg |
4-Bromo-5-methoxybenzofuran |
36826-30-9 | 95% | 250mg |
¥774.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232282-1g |
4-Bromo-5-methoxybenzofuran |
36826-30-9 | 95% | 1g |
¥2321.0 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CF361-200mg |
4-bromo-5-methoxy-benzofuran |
36826-30-9 | 95+% | 200mg |
1074.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CF361-50mg |
4-bromo-5-methoxy-benzofuran |
36826-30-9 | 95+% | 50mg |
440.0CNY | 2021-07-18 | |
| Chemenu | CM424367-250mg |
4-Bromo-5-methoxybenzofuran |
36826-30-9 | 95%+ | 250mg |
$195 | 2023-02-17 | |
| Chemenu | CM424367-1g |
4-Bromo-5-methoxybenzofuran |
36826-30-9 | 95%+ | 1g |
$424 | 2023-02-17 | |
| eNovation Chemicals LLC | Y1222664-5g |
4-Bromo-5-methoxybenzofuran |
36826-30-9 | 95% | 5g |
$2000 | 2024-06-03 |
4-bromo-5-methoxy-benzofuran Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
36826-30-9 (4-bromo-5-methoxy-benzofuran) Related Products
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- 173290-19-2(5-bromo-benzofuran-6-ol)
- 90484-47-2(7-BROMO-5-METHOXYBENZOFURAN)
- 599213-02-2(2,8-Dibenzofurandiol, 3,7-dibromo-)
- 252849-00-6(Cyclopenta[c][1]benzopyran-8-ol, 6,9-dibromo-)
- 1258960-00-7(4-Bromo-7-methoxybenzofuran)
- 694453-47-9(1-broMo-2-Methoxy-dibenzofuran)
- 51368-61-7(1,3-Dibromodibenzofuran-2-ol)
- 91267-95-7(1-Bromodibenzofuran-2-ol)
- 333385-25-4(3-Bromo-5-methoxybenzofuran)
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